Cas no 1209584-76-8 (5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide)

• Product Name: 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide
• CAS No: 1209584-76-8
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 1087812
• PubChem ID: 44141711
• Update Time: 2025-07-23

5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide
• AKOS006345081
• 5-(aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide(SALTDATA: HCl)
• SCHEMBL24108337
• 1209584-76-8

• MDL： MFCD12198462
• Inchi： 1S/C5H8N4O2/c1-7-5(10)4-8-3(2-6)11-9-4/h2,6H2,1H3,(H,7,10)
• InChI Key： IHCLUHJPHXLHTB-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(C(NC)=O)=N1

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide

5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide (CAS No. 1209584-76-8): An Overview of Its Properties and Applications

5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide (CAS No. 1209584-76-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide.

Chemical Structure and Properties

5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide is a small molecule with a molecular formula of C6H9N3O2 and a molecular weight of 163.16 g/mol. The compound features an oxadiazole ring, which is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. The presence of the aminomethyl and N-methyl groups imparts unique chemical properties to the molecule, making it highly reactive and versatile in various chemical reactions.

The oxadiazole ring is known for its stability and resistance to hydrolysis, which makes 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide suitable for use in harsh chemical environments. Additionally, the aminomethyl group provides a reactive site for further functionalization, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

Synthesis Methods

The synthesis of 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of an appropriate nitrile with an amine in the presence of a coupling agent. For example, the reaction of methyl cyanoacetate with methylamine in the presence of formaldehyde can yield the desired product.

An alternative approach involves the cyclization of a suitable precursor molecule. For instance, the reaction of an amino acid derivative with an appropriate reagent can lead to the formation of the oxadiazole ring. This method is particularly useful for synthesizing derivatives with specific substituents on the oxadiazole ring.

Biological Activity and Applications

5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory and analgesic properties. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide has also been investigated for its potential as an antiviral agent. Research has shown that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood but is believed to involve interference with viral protein synthesis or assembly.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide in clinical trials. Several Phase I and Phase II trials are currently underway to assess its safety and efficacy in treating various conditions. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Further research is needed to fully understand the pharmacokinetics and pharmacodynamics of 5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide. Ongoing studies are focused on optimizing its formulation and delivery methods to enhance its therapeutic potential. Additionally, efforts are being made to identify new derivatives with improved potency and selectivity.

Conclusion

5-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide (CAS No. 1209584-76-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new opportunities will emerge for its use in treating various diseases.